Cas no 138-53-4 (Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-)

Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)- structure

138-53-4 structure

Product Name:Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-

CAS No:138-53-4

MF:C₁₄H₁₇NO₆

MW:295.287884473801

CID:156237

PubChem ID:120639

Update Time:2025-04-19

Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-
- 2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
- prunasin
- (2R)-(beta-D-glucopyranosyloxy)(phenyl)ethanenitrile
- (beta-D-glucopyranosyloxy)(phenyl)acetonitrile
- mandelonitrile glucoside
- PRULAURASIN
- UNII-4J1L0618WK
- Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-
- NCGC00168992-02
- SCHEMBL440675
- AKOS040752923
- mandelonitrile beta-D-glucoside
- alpha-Cyanobenzyl beta-D-glucopyranoside
- BRD-A06421966-001-01-9
- BENZENEACETONITRILE, .ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-
- 2-phenyl-2-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}acetonitrile
- alpha-(beta-D-Glucopyranosyloxy)benzeneacetonitrile
- NCGC00168992-01
- (DL)-Prunasin
- 138-53-4
- Q27893921
- .ALPHA.-CYANOBENZYL .BETA.-D-GLUCOPYRANOSIDE
- mandelonitrile beta-D-glucopyranoside
- D,L-Mandelonitrile-beta-D-glucoside
- MANDELONITRILE GLUCOSIDE [MI]
- MEGxp0_000351
- alpha-(beta-D-Glucopyranosyloxy)-Benzeneacetonitrile
- MANDELONITRILE GLUCOSIDE DL-FORM
- MANDELONITRILE GLUCOSIDE DL-FORM [MI]
- Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)- (9CI)
- DTXSID801020158
- 4J1L0618WK
- CHEBI:25150
- ACon1_000529
- MANDELONITRILE .BETA.-D-GLUCOPYRANOSIDE
- MANDELONITRILE GLUCOSIDE [WHO-DD]
- Inchi： 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9?,10-,11-,12+,13-,14-/m1/s1
- InChI Key： ZKSZEJFBGODIJW-MXNNCRBYSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)C1C=CC=CC=1